Cas no 1029-62-5 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-)

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- structure
1029-62-5 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
CAS No:1029-62-5
MF:C12H11N5O2
MW:257.248041391373
CID:144380
PubChem ID:100380
Update Time:2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
    • 1,3-dimethyl-8-pyridin-3-yl-7H-purine-2,6-dione
    • 8-(3-Pyridyl)theophyline
    • 1,3-dimethyl-8-pyridin-3-yl-3,7(9)-dihydro-purine-2,6-dione
    • 8-(3 pyridyl)-theophyllin
    • 8-(3-Pyridyl)theophylline
    • 8-(pyridin-3-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
    • 8-< 3-Pyridyl> -theophyllin
    • 8-< Pyridyl-(3)> -theophyllin
    • 8-Pyridyl-(3)-theophyllin
    • BRN 0621137
    • NSC292894
    • STK658653
    • Theophylline, 8-(3-pyridyl)-
    • 1,3-Dimethyl-8-(pyridin-3-yl)-1H-purine-2,6(3H,7H)-dione
    • CHEMBL368473
    • AKOS005588736
    • NSC 292894
    • 8-beta-Pyridyltheophylline
    • 1029-62-5
    • SMR000043484
    • AKOS032384986
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
    • 8-beta-Piridilteofillina [Italian]
    • DTXSID00145561
    • MLS000081322
    • HMS2402O06
    • 8-beta-Piridilteofillina
    • BDBM50025703
    • 1,3-Dimethyl-8-pyridin-3-yl-3,7-dihydro-purine-2,6-dione
    • NSC-292894
    • SCHEMBL25090490
    • Inchi: 1S/C12H11N5O2/c1-16-10-8(11(18)17(2)12(16)19)14-9(15-10)7-4-3-5-13-6-7/h3-6H,1-2H3,(H,14,15)
    • InChI Key: XUYWNICQFANXQY-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(C3C=NC=CC=3)N2)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 257.09143
  • Monoisotopic Mass: 257.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 82.2Ų

Experimental Properties

  • Density: 1.417
  • Boiling Point: 552.8°C at 760 mmHg
  • Flash Point: 288.1°C
  • Refractive Index: 1.645
  • PSA: 82.19
  • LogP: 0.02230

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- Related Literature

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